Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate

• IUPAC Name: ethyl 3-(4-oxo-2-sulfanylidene-4aH-quinazolin-3-yl)benzoate
• InChI: InChI=1S/C17H14N2O3S/c1-2-22-16(21)11-6-5-7-12(10-11)19-15(20)13-8-3-4-9-14(13)18-17(19)23/h3-10,13H,2H2,1H3
• InChI Key: ZUVZFSULQJKJTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)N2C(=O)C3C=CC=CC3=NC2=S
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol
• CAS No.: 2309625-38-3

Description

Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate, also known as ethyl 2-(4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of quinazolinone derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Antimicrobial Agent Synthesis

Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate is used in the synthesis of new quinazolines as potential antimicrobial agents. These compounds have shown effectiveness against various bacterial and fungal strains such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans (Desai, Shihora, & Moradia, 2007).

Molecular Docking and Spectroscopic Analysis

This compound has been analyzed using FT-IR and FT-Raman spectroscopy, revealing insights into its molecular structure and stability. Molecular docking studies suggest potential inhibitory activity against specific biological targets, indicating its usefulness in drug discovery (El-Azab et al., 2016).

Synthesis of Isoquinoline Derivatives

It is involved in the synthesis of optically pure isoquinoline derivatives, which are significant in the field of organic chemistry and pharmaceutical research. These derivatives have applications in the synthesis of complex molecules like morphine alkaloids (Bottari et al., 1999).

Development of Novel Heterocyclic Systems

This compound serves as a precursor in the development of various heterocyclic systems, which are crucial in medicinal chemistry for the synthesis of new pharmacological agents (El-Shenawy, 2017).

Cytotoxic Evaluation

It has been used in the synthesis of hexahydroquinoline derivatives containing benzofuran moiety. These compounds have been evaluated for cytotoxic effects against human cancer cell lines, demonstrating its potential in cancer research (Mohi El-Deen, Anwar, & Hasabelnaby, 2016).

Monoamine Oxidase Inhibitors

The compound has been used to study its monoamine oxidase inhibitory and anticonvulsant properties, which are relevant in the treatment of neurological disorders (Misra, Dwivedi, & Parmar, 1980).